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Compound of Interest

Compound Name: 2-Nitroanthraquinone

Cat. No.: B1658324

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, experimental
considerations, and potential biological relevance of 2-Nitroanthraquinone. The information is
curated to support research and development activities, with a focus on clear data presentation
and methodological insight.

Physicochemical Properties

2-Nitroanthraquinone is a substituted anthraquinone, a class of aromatic organic compounds.
Its fundamental properties are summarized below. These characteristics are crucial for its
handling, formulation, and application in experimental settings.
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Property Value Reference(s)
CAS Number 605-27-6 [LI2]031[41[5]116]
Molecular Formula C14H7NOa4 [1][2][3][4]16]
Molecular Weight 253.21 g/mol [1112][3][6]
IUPAC Name 2-nitroanthracene-9,10-dione [6]
2-Nitro-9,10-anthraquinone, 2-
Synonyms : . [11[2][5]
nitroanthracene-9,10-dione
Melting Point 184-186 °C [1]
Pale yellow to reddish-yellow
Appearance [7]

crystalline powder

Storage Conditions

2-8 °C, Refrigerator

[2]

LogP (calculated)

2.89-3.2

[4]16]

Toxicology and Safety Data

While specific toxicological data for 2-Nitroanthraquinone is limited, information can be

inferred from safety data sheets for structurally related compounds such as 1-

Nitroanthraquinone and other nitroaromatic compounds. Standard laboratory precautions for

handling chemical reagents should be strictly followed.
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Hazard Category

Description

Precautionary
Measures

Reference(s)

Acute Toxicity

Harmful if swallowed.

Do not ingest. Wash
hands thoroughly after
handling.

[7]

Irritation

May cause skin and
respiratory tract
irritation. Causes

serious eye irritation.

Wear protective
gloves, clothing, and
eye protection. Avoid

breathing dust.

[7]

Carcinogenicity

Suspected of causing
cancer (based on

related compounds).

Obtain, read, and
follow all safety
instructions before

use.

[8]

Incompatible with

strong oxidizing

Keep away from heat

and sources of

Reactivity agents. Fine dust may  ignition. Store away [7]
form an explosive from incompatible
mixture in air. materials.
Hazardous
decomposition .
- ) Use in a well-
Decomposition products include [7]

carbon oxides and

nitrogen oxides (NOX).

ventilated area.

Experimental Protocols

Synthesis of 2-Nitroanthraquinone

The primary method for synthesizing nitroanthraquinones is the direct nitration of

anthraquinone. The process typically involves reacting anthraquinone with a nitrating agent,

most commonly concentrated nitric acid, often in the presence of sulfuric acid which acts as a

catalyst and solvent. The ratio of 1-nitro to 2-nitro isomers and the extent of dinitration are

highly dependent on the reaction conditions.
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General Methodology:

e Reaction Setup: Anthraquinone is dissolved or suspended in a suitable solvent system,
typically concentrated sulfuric acid.

 Nitration: A nitrating agent (e.g., concentrated nitric acid) is added to the anthraquinone
solution in a controlled manner, often dropwise, while maintaining a specific temperature.
Reaction temperatures are critical and can range from below ambient to moderately
elevated, influencing the isomer distribution.[9][10]

o Reaction Monitoring: The progress of the reaction can be monitored by techniques such as
Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to
determine the consumption of the starting material and the formation of products.

o Work-up: Upon completion, the reaction mixture is typically poured into a large volume of ice-
water to precipitate the crude product.[10]

 Purification: The precipitated solid is collected by filtration, washed extensively with water
until neutral, and then dried. Further purification to separate the 1-nitro and 2-nitro isomers,
as well as any unreacted anthraguinone and dinitroanthraquinone byproducts, is achieved
through techniques like fractional crystallization from various solvents or column
chromatography.[9][10] Gas chromatography has been noted as a method for analyzing the
composition of the resulting mixture.[9]

Caption: General workflow for the synthesis of 2-Nitroanthraquinone.

Biological Activity and Signaling Pathways

While direct studies on the biological activity of 2-Nitroanthraquinone are not extensively
documented, the broader class of anthraquinones is known to possess significant bioactivity.
Furthermore, the presence of a nitro group suggests potential mechanisms related to
enzymatic reduction in biological systems.[11]

General Activity of Anthraquinones: Anthraquinones are recognized as potent regulators of
reactive oxygen species (ROS).[12] Their quinone structure allows them to participate in redox
cycling. This process involves the enzyme-catalyzed one- or two-electron reduction to a
semiquinone radical or a hydroquinone, respectively. The semiquinone radical can then react

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://patents.google.com/patent/US3968130A/en
https://patents.google.com/patent/US2874168A/en
https://patents.google.com/patent/US2874168A/en
https://patents.google.com/patent/US3968130A/en
https://patents.google.com/patent/US2874168A/en
https://patents.google.com/patent/US3968130A/en
https://www.benchchem.com/product/b1658324?utm_src=pdf-body
https://www.benchchem.com/product/b1658324?utm_src=pdf-body
https://www.mdpi.com/1424-8247/11/2/54
https://pmc.ncbi.nlm.nih.gov/articles/PMC10745977/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1658324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

with molecular oxygen to produce superoxide anions (Oz¢~), regenerating the parent quinone
and establishing a cycle that leads to oxidative stress.[12]

This ROS-generating capability can trigger various cellular signaling pathways, influencing
processes such as inflammation, apoptosis, and cell proliferation. Anthraquinone derivatives
have been shown to interact with multiple cancer-related signaling pathways, including Wnt,
Myc, Notch, and SIRT1/p53.[13][14][15] For example, some anthraquinones modulate the
PI3K/Akt and MAPK pathways, which are central to cell survival and death.[16]

Role of the Nitro Group: The nitroaromatic group can undergo enzymatic reduction in biological
systems, a process that can lead to the formation of nitro radical anions, nitroso, and
hydroxylamine intermediates.[11] These reactive species can interact with cellular
macromolecules, contributing to both therapeutic effects and potential toxicity.

Caption: Potential mechanism of action via quinone redox cycling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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